Cas no 10586-13-7 (Benzaldehyde, 3,4-bis[(trimethylsilyl)oxy]-)

Benzaldehyde, 3,4-bis[(trimethylsilyl)oxy]- structure
10586-13-7 structure
Product Name:Benzaldehyde, 3,4-bis[(trimethylsilyl)oxy]-
CAS No:10586-13-7
MF:C13H22O3Si2
MW:282.482985973358
CID:1164777
PubChem ID:13886890
Update Time:2025-04-20

Benzaldehyde, 3,4-bis[(trimethylsilyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3,4-bis[(trimethylsilyl)oxy]-
    • 3,4-bis(trimethylsilyloxy)benzaldehyde
    • SCHEMBL3673596
    • SUXBXVBGVLEZAU-UHFFFAOYSA-N
    • Protocatechuic aldehyde, TMS
    • 10586-13-7
    • DTXSID10551876
    • 3,4-Bis((trimethylsilyl)oxy)benzaldehyde
    • 3,4-Bis[(trimethylsilyl)oxy]benzaldehyde
    • Inchi: 1S/C13H22O3Si2/c1-17(2,3)15-12-8-7-11(10-14)9-13(12)16-18(4,5)6/h7-10H,1-6H3
    • InChI Key: SUXBXVBGVLEZAU-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C)OC1C=C(C=O)C=CC=1O[Si](C)(C)C

Computed Properties

  • Exact Mass: 282.11076
  • Monoisotopic Mass: 282.11074763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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